Cas no 160662-12-4 (1H-Pyrazole-4-aceticacid, 1-methyl-5-(4-oxo-2-phenyl-3(4H)-quinazolinyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-4-aceticacid, 1-methyl-5-(4-oxo-2-phenyl-3(4H)-quinazolinyl)-, ethyl ester
• CAS No: 160662-12-4
• MF: C₂₂H₂₀N₄O₃
• MW: 388.419204711914
• CID: 225708
• PubChem ID: 3074669
• Update Time: 2025-04-19

1H-Pyrazole-4-aceticacid, 1-methyl-5-(4-oxo-2-phenyl-3(4H)-quinazolinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-aceticacid, 1-methyl-5-(4-oxo-2-phenyl-3(4H)-quinazolinyl)-, ethyl ester
• ethyl 2-[1-methyl-5-(4-oxo-2-phenylquinazolin-3-yl)pyrazol-4-yl]acetate
• ethyl [1-methyl-5-(4-oxo-2-phenylquinazolin-3(4H)-yl)-1H-pyrazol-4-yl]acetate
• Ethyl 1-methyl-5-(4-oxo-2-phenyl-3(4H)-quinazolinyl)-1H-pyrazole-4-acetate
• ethyl 2-[1-methyl-5-(4-oxo-2-phenyl-quinazolin-3-yl)pyrazol-4-yl]aceta te
• 160662-12-4
• 1H-Pyrazole-4-acetic acid, 1-methyl-5-(4-oxo-2-phenyl-3(4H)-quinazolinyl)-, ethyl ester
• DTXSID30166966

• Inchi： 1S/C22H20N4O3/c1-3-29-19(27)13-16-14-23-25(2)21(16)26-20(15-9-5-4-6-10-15)24-18-12-8-7-11-17(18)22(26)28/h4-12,14H,3,13H2,1-2H3
• InChI Key： MDLQINIZXWWQRG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(C2C=CC=CC=2)N1C1=C(C=NN1C)CC(=O)OCC

Computed Properties

• Exact Mass: 388.1537
• Monoisotopic Mass: 388.153541
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.8
• XLogP3: 2.9

Experimental Properties

• Density: 1.28
• Boiling Point: 575°Cat760mmHg
• Flash Point: 301.6°C
• Refractive Index: 1.65
• PSA: 76.79